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Compound of Interest

Compound Name:
1-Boc-octahydropyrrolo[3,4-

b]pyridine

Cat. No.: B067971 Get Quote

CAS Number: 159877-36-8

This technical guide provides a comprehensive overview of 1-Boc-octahydropyrrolo[3,4-
b]pyridine, a key intermediate in pharmaceutical research and development. The document

details its chemical and physical properties, provides a plausible synthetic route with

experimental protocols, discusses its applications in drug discovery, and outlines relevant

safety information. This guide is intended for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
1-Boc-octahydropyrrolo[3,4-b]pyridine, also known as tert-butyl hexahydropyrrolo[3,4-

b]pyridine-1(2H)-carboxylate, is a bicyclic heterocyclic compound. The presence of the tert-

butoxycarbonyl (Boc) protecting group enhances its stability and solubility, making it a versatile

building block in organic synthesis.[1]
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Property Value Source(s)

CAS Number 159877-36-8 [2]

Molecular Formula C₁₂H₂₂N₂O₂ [3][4]

Molecular Weight 226.32 g/mol [3][5]

Appearance Solid

Purity ≥95% - ≥98% [5]

Boiling Point 313.8°C at 760 mmHg

InChI Key
LGEWGFOMLJQHLL-

UHFFFAOYSA-N
[3]

SMILES
CC(C)

(C)OC(=O)N1CCCC2CNCC21
[3]

Synthesis and Experimental Protocols
The synthesis of 1-Boc-octahydropyrrolo[3,4-b]pyridine can be conceptualized as a two-

stage process: first, the synthesis of the core bicyclic amine, (4aS,7aS)-octahydropyrrolo[3,4-

b]pyridine, followed by the protection of the secondary amine with a Boc group. The synthesis

of the core is a critical step in the production of the antibiotic Moxifloxacin.

A potential synthetic pathway is outlined below.
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Synthetic Workflow for 1-Boc-octahydropyrrolo[3,4-b]pyridine
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Caption: Synthetic workflow for 1-Boc-octahydropyrrolo[3,4-b]pyridine.
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Experimental Protocol: Synthesis of (4aS,7aS)-
Octahydropyrrolo[3,4-b]pyridine
A patented method for the synthesis of the core structure involves the following key

transformations.[6][7]

Formation of N-benzyl-2,3-pyridinedicarboximide: Pyridine-2,3-dicarboxylic acid is reacted

with benzylamine to form the corresponding imide.

Reduction of the Pyridine Ring: The pyridine ring of the N-benzyl-2,3-pyridinedicarboximide

is reduced to a piperidine ring. This can be achieved through catalytic hydrogenation (e.g.,

using hydrogen gas and a palladium on carbon catalyst). This hydrogenation is often

stereospecific, leading to the cis-fused ring system.

Reduction of the Amide Groups: The two amide carbonyl groups are then reduced to

methylene groups to form 6-benzyloctahydropyrrolo[3,4-b]pyridine. A strong reducing agent

such as lithium aluminum hydride is typically used for this step.

Optical Resolution and Debenzylation: The racemic mixture of 6-benzyloctahydropyrrolo[3,4-

b]pyridine can be resolved into its enantiomers. Following resolution, the benzyl protecting

group is removed by catalytic hydrogenation to yield the desired (4aS,7aS)-

octahydropyrrolo[3,4-b]pyridine.[6]

Experimental Protocol: Boc Protection
The final step is the protection of the secondary amine of the bicyclic core with a tert-

butoxycarbonyl (Boc) group.

Reaction Setup: (4aS,7aS)-Octahydropyrrolo[3,4-b]pyridine is dissolved in a suitable aprotic

solvent, such as dichloromethane or tetrahydrofuran. A base, for example triethylamine or

diisopropylethylamine, is added to the solution.

Addition of Boc Anhydride: Di-tert-butyl dicarbonate ((Boc)₂O), dissolved in the same solvent,

is added dropwise to the reaction mixture at room temperature or 0 °C.

Reaction Monitoring and Work-up: The reaction is stirred for several hours and monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Upon completion, the reaction mixture is typically washed with aqueous solutions to remove

the base and any water-soluble byproducts. The organic layer is then dried over an

anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under

reduced pressure to yield the crude product.

Purification: The crude 1-Boc-octahydropyrrolo[3,4-b]pyridine can be purified by column

chromatography on silica gel to obtain the final product with high purity.

Applications in Drug Discovery
1-Boc-octahydropyrrolo[3,4-b]pyridine is a valuable building block in medicinal chemistry,

primarily serving as an intermediate in the synthesis of more complex, pharmacologically active

molecules.[1] The pyrrolopyridine scaffold is present in a number of compounds with a wide

range of biological activities.

The parent compound, octahydropyrrolo[3,4-b]pyridine, is a key chiral intermediate for the

synthesis of the fluoroquinolone antibiotic, Moxifloxacin.[8] Furthermore, derivatives of the

broader pyrrolopyridine class have been investigated for various therapeutic applications,

including as potential neuroprotective agents and anticonvulsants.[1]

Relevance to Signaling Pathways
While specific signaling pathway interactions for 1-Boc-octahydropyrrolo[3,4-b]pyridine itself

are not extensively documented, the pyrrolopyridine core is found in molecules that target

critical cellular signaling pathways. For instance, derivatives of the isomeric 1H-pyrrolo[2,3-

b]pyridine have been developed as potent inhibitors of Fibroblast Growth Factor Receptors

(FGFRs).[9] The FGFR signaling pathway plays a crucial role in cell proliferation,

differentiation, and survival, and its aberrant activation is implicated in various cancers.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b067971?utm_src=pdf-body
https://www.benchchem.com/product/b067971?utm_src=pdf-body
https://www.benchchem.com/zh/product/b067971
https://asianpubs.org/index.php/ajchem/article/view/25_16_106
https://www.benchchem.com/zh/product/b067971
https://www.benchchem.com/product/b067971?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra02660g
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra02660g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Simplified Fibroblast Growth Factor Receptor (FGFR) signaling pathway.

Safety and Hazard Information
For a structurally similar compound, tert-butyl hexahydropyrrolo[3,4-b]pyrrole-1(2H)-

carboxylate, the following GHS hazard classifications have been reported:

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]
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H335: May cause respiratory irritation.[10]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[10]

It is recommended to handle 1-Boc-octahydropyrrolo[3,4-b]pyridine in a well-ventilated

area, using appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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